Cas no 25347-44-8 (Hexanedioic acid,3,4-diphenyl-)

Hexanedioic acid,3,4-diphenyl- structure
25347-44-8 structure
Product Name:Hexanedioic acid,3,4-diphenyl-
CAS No:25347-44-8
MF:C18H18O4
MW:298.333125591278
CID:276501
PubChem ID:291963
Update Time:2025-04-19

Hexanedioic acid,3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid,3,4-diphenyl-
    • 3,4-diphenylhexanedioic acid
    • 2.3-Diphenyl-butan-dicarbonsaeure-(1.4)
    • 3,4-diphenyl-adipic acid
    • 3,4-Diphenyl-adipinsaeure
    • AC1L6GZD
    • AC1Q5VAP
    • AR-1E9317
    • CTK4F5526
    • NSC157546
    • NSC631505
    • NSC-157546
    • 25347-44-8
    • NSC-631505
    • DTXSID30303253
    • SCHEMBL12473262
    • 3,4-Diphenyladipic acid
    • Inchi: 1S/C18H18O4/c19-17(20)11-15(13-7-3-1-4-8-13)16(12-18(21)22)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2,(H,19,20)(H,21,22)
    • InChI Key: CDAXWFKYGWELRY-UHFFFAOYSA-N
    • SMILES: OC(CC(C1C=CC=CC=1)C(C1C=CC=CC=1)CC(=O)O)=O

Computed Properties

  • Exact Mass: 298.12054
  • Monoisotopic Mass: 298.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.244
  • Boiling Point: 436.6°Cat760mmHg
  • Flash Point: 232°C
  • Refractive Index: 1.599
  • PSA: 74.6
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